Cas no 1111881-07-2 (3-(Azidomethyl)-1-benzothiophene)

• Product Name: 3-(Azidomethyl)-1-benzothiophene
• CAS No: 1111881-07-2
• MF: C₉H₇N₃S
• MW: 189.236979722977
• CID: 5055585
• PubChem ID: 63738629
• Update Time: 2025-10-28

3-(Azidomethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-1-benzothiophene
• 3-(Azidomethyl)-1-benzothiophene

• Inchi： 1S/C9H7N3S/c10-12-11-5-7-6-13-9-4-2-1-3-8(7)9/h1-4,6H,5H2
• InChI Key： DPBJHWQBEWBRIC-UHFFFAOYSA-N
• SMILES： S1C=C(CN=[N+]=[N-])C2C=CC=CC1=2

Computed Properties

• Exact Mass: 189.03606841g/mol
• Monoisotopic Mass: 189.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-(Azidomethyl)-1-benzothiophene

3-(Azidomethyl)-1-benzothiophene: A Comprehensive Overview

3-(Azidomethyl)-1-benzothiophene, identified by the CAS registry number 1111881-07-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiophene derivatives, which are known for their unique electronic properties and potential applications in various technological domains.

The structure of 3-(Azidomethyl)-1-benzothiophene consists of a benzothiophene ring system with an azidomethyl group attached at the 3-position. The benzothiophene moiety, a fused bicyclic structure comprising a benzene ring and a thiophene ring, provides a rigid aromatic system with sulfur atoms contributing to its electronic characteristics. The azide group (-N₃) introduces additional functionality, making this compound suitable for applications requiring azide reactivity or as a precursor for other nitrogen-containing compounds.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of advanced materials, particularly in the realm of optoelectronics. Research has shown that benzothiophene derivatives can exhibit strong fluorescence properties, making them promising candidates for applications in light-emitting diodes (LEDs) and sensors. The presence of the azide group in 3-(Azidomethyl)-1-benzothiophene further enhances its potential as a versatile building block in material synthesis.

In terms of synthesis, 3-(Azidomethyl)-1-benzothiophene can be prepared through various methods, including nucleophilic substitution reactions and coupling reactions. These methods leverage the reactivity of the azide group and the aromaticity of the benzothiophene ring to achieve selective functionalization. The synthesis pathways have been optimized in recent years to improve yield and purity, making this compound more accessible for research and industrial applications.

The chemical stability of 3-(Azidomethyl)-1-benzothiophene has been studied under various conditions, revealing its resistance to thermal degradation and oxidative processes under controlled environments. This stability is advantageous for its use in high-temperature applications or long-term storage scenarios.

In addition to its chemical properties, 3-(Azidomethyl)-1-benzothiophene has shown potential in biological systems. Preliminary studies indicate that this compound may exhibit bioactivity, particularly in enzyme inhibition assays, suggesting its role as a lead compound in drug discovery efforts.

The application of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of benzothiophene derivatives. Quantum mechanical calculations have revealed that the azide group significantly influences the compound's frontier molecular orbitals, enhancing its ability to participate in redox reactions and electron transfer processes.

In conclusion, 3-(Azidomethyl)-1-benzothiophene, with its unique structural features and versatile functional groups, represents a valuable compound for both fundamental research and applied sciences. Its potential applications span across materials science, optoelectronics, and biotechnology, making it a subject of continued interest for researchers worldwide.